Cas no 2411261-92-0 (1-(1,3,4,5,11,11a-Hexahydro-[1,4]diazepino[1,2-a]indol-2-yl)-2-chloropropan-1-one)

• Product Name: 1-(1,3,4,5,11,11a-Hexahydro-[1,4]diazepino[1,2-a]indol-2-yl)-2-chloropropan-1-one
• CAS No: 2411261-92-0
• MF: C₁₅H₁₉ClN₂O
• MW: 278.777162790298
• CID: 5355153
• Update Time: 2025-06-12

1-(1,3,4,5,11,11a-Hexahydro-[1,4]diazepino[1,2-a]indol-2-yl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3774902484
• 1-(1,3,4,5,11,11a-Hexahydro-[1,4]diazepino[1,2-a]indol-2-yl)-2-chloropropan-1-one

• Inchi： 1S/C15H19ClN2O/c1-11(16)15(19)17-7-4-8-18-13(10-17)9-12-5-2-3-6-14(12)18/h2-3,5-6,11,13H,4,7-10H2,1H3
• InChI Key： DKEUMDBPUMZPNA-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCCN2C3C=CC=CC=3CC2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 349
• XLogP3: 2.8
• Topological Polar Surface Area: 23.6

Additional information on 1-(1,3,4,5,11,11a-Hexahydro-[1,4]diazepino[1,2-a]indol-2-yl)-2-chloropropan-1-one

Introduction to 1-(1,3,4,5,11,11a-Hexahydro-[1,4]diazepino[1,2-a]indol-2-yl)-2-chloropropan-1-one (CAS No. 2411261-92-0)

1-(1,3,4,5,11,11a-Hexahydro-[1,4]diazepino[1,2-a]indol-2-yl)-2-chloropropan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their potential in drug discovery and development. The presence of a fused diazepino[1,2-a]indole core in its molecular structure imparts distinct pharmacological characteristics that make it a promising candidate for further investigation.

The CAS No. 2411261-92-0 uniquely identifies this chemical entity in scientific literature and databases. This numbering system ensures precise classification and differentiation of chemical substances, facilitating accurate referencing in research and industrial applications. The compound's molecular formula and structural configuration have been meticulously determined through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), confirming its identity and purity.

One of the most intriguing aspects of 1-(1,3,4,5,11,11a-Hexahydro-[1,4]diazepino[1,2-a]indol-2-yl)-2-chloropropan-1-one is its potential as a bioactive molecule. The diazepino[1,4]diazepine scaffold is known to exhibit a wide range of biological activities due to its ability to interact with various biological targets. This compound's structural features suggest that it may possess properties relevant to neurological disorders, inflammation modulation, and other therapeutic areas.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of such compounds with greater accuracy. Molecular docking studies have been conducted to evaluate the binding affinity of 1-(1,3,4,5,11,11a-Hexahydro-[1,4]diazepino[1,2-a]indol-2-yl)-2-chloropropan-1-one to target proteins involved in critical biological pathways. These studies have provided valuable insights into its potential mechanisms of action.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions play a crucial role in constructing the complex heterocyclic framework. The optimization of these synthetic routes is essential for scalable production and cost-effective manufacturing.

In the realm of medicinal chemistry, 1-(1,3,4,5,11,11a-Hexahydro-[1,4]diazepino[1,2-a]indol-2-yl)-2-chloropropan-1-one represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. The integration of computational modeling with experimental validation has accelerated the discovery process significantly. Researchers are now able to design molecules with tailored properties more efficiently than ever before.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying molecular interactions at the atomic level. X-ray crystallography and other structural biology techniques have been utilized to visualize how this molecule interacts with biological macromolecules. Such insights are crucial for understanding drug-receptor interactions and designing more effective drugs.

As the field of chemical biology continues to evolve, 1-( 3 , 4 , 5 , 11 , 11a - Hexahydro - [ 1 , 4 ] diazepino [ 1 , 2 - a ] indol - 2 - yl ) - 2 - chloropropan - 1 - one is poised to play a significant role in next-generation drug development. Its potential as a lead compound for further derivatization underscores its importance in medicinal chemistry research. Collaborative efforts between academia and industry are essential for translating these findings into tangible therapeutic benefits.

The safety and regulatory aspects of working with this compound are also critical considerations. Standard laboratory protocols must be followed to ensure safe handling and storage conditions. Environmental impact assessments have been conducted to evaluate the disposal requirements for waste generated during synthesis and purification processes. Compliance with international guidelines ensures that research activities remain ethical and sustainable.

In conclusion, 1-( 3 , 4 , 5 , 11 , 11a - Hexahydro - [ 1 , 4 ] diazepino [ 1 , 2 - a ] indol - 2 - yl ) - chloropropan - - one ( CAS No . . . . . . . . . . . ) is an highly intriguing chemical entity with significant potential in pharmaceutical research . Its unique structure, coupled with promising biological activities, makes it a valuable asset in the quest for novel therapeutic agents. Continued research efforts will undoubtedly uncover further insights into its applications and mechanisms of action.